Cas no 5763-44-0 (1,2-Cyclopentanedicarboximide)

• Product Name: 1,2-Cyclopentanedicarboximide
• CAS No: 5763-44-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD06411094
• CID: 372023
• PubChem ID: 110709
• Update Time: 2025-04-19

1,2-Cyclopentanedicarboximide Chemical and Physical Properties

Names and Identifiers

• Tetrahydrocyclopenta(c)pyrrole-1,3(2H,3aH)-dione
• Cyclopentane-1,2-dicarboximude
• 4,5,6,6a-tetrahydro-3aH-cyclopenta[c]pyrrole-1,3-dione
• CYCLOPENTANE O-DICARBOXYLICIMIDE
• Cyclopentan-1,2-dicarbonsaeureimid
• EINECS 227-285-6
• Tetrahydro-cyclopenta[c]pyrrol-1,3-dion
• tetrahydro-cyclopenta[c]pyrrole-1,3-dione
• Ethyl acetoacetate sodium salt
• tetrahydrocyclopenta[c]pyrrole-1,3(2h,3ah)-dione
• Cyclopentane-1,2-dicarbimide
• 1,2-Cyclopentane dicarboximide
• Jsp004173
• QCWDCTDYSDJKTP-UHFFFAOYSA-N
• Cyclopentane-1,2-dicarboxylicimide
• RP00270
• octah
• 5763-44-0
• octahydrocyclopenta[c]pyrrole-1,3-dione
• EC 227-285-6
• FT-0694926
• SCHEMBL6219549
• EN300-119306
• NS00006801
• C90600
• AKOS006293360
• CS-0077656
• 1,2-CYCLOPENTANEDICARBOXIMIDE
• MFCD06411094
• DS-3309
• AC-294
• DTXSID30901319
• Sodium 2-ethyl-3-oxobutanoate
• Tetrahydrocyclopenta[c]pyrrole-1,3(2H,3aH)-dione; 2,4-Dioxo-3-azabicyclo[3.3.0]octane
• 1,2-Cyclopentanedicarboximide

• MDL： MFCD06411094
• Inchi： 1S/C7H9NO2/c9-6-4-2-1-3-5(4)7(10)8-6/h4-5H,1-3H2,(H,8,9,10)
• InChI Key： QCWDCTDYSDJKTP-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC2C(N1)=O

Computed Properties

• Exact Mass: 152.04500
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.1

Experimental Properties

• Color/Form: NA
• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 90 ºC
• Boiling Point: 322.2°C at 760 mmHg
• Flash Point: 109.0±14.7 °C
• Refractive Index: 1.518
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 57.20000
• LogP: -0.64850

1,2-Cyclopentanedicarboximide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature